1-Palmitoyl-2-(7-(4-azido-2-nitrophenoxy)heptanoyl)-sn-glycero-3-phosphocholine
Overview
Description
1-Palmitoyl-2-(7-(4-azido-2-nitrophenoxy)heptanoyl)-sn-glycero-3-phosphocholine, also known as 1-Palmitoyl-2-(7-(4-azido-2-nitrophenoxy)heptanoyl)-sn-glycero-3-phosphocholine, is a useful research compound. Its molecular formula is C37H64N5O11P and its molecular weight is 785.9 g/mol. The purity is usually 95%.
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properties
CAS RN |
74970-86-8 |
|---|---|
Product Name |
1-Palmitoyl-2-(7-(4-azido-2-nitrophenoxy)heptanoyl)-sn-glycero-3-phosphocholine |
Molecular Formula |
C37H64N5O11P |
Molecular Weight |
785.9 g/mol |
IUPAC Name |
[(2R)-2-[7-(4-azido-2-nitrophenoxy)heptanoyloxy]-3-hexadecanoyloxypropyl] 2-(trimethylazaniumyl)ethyl phosphate |
InChI |
InChI=1S/C37H64N5O11P/c1-5-6-7-8-9-10-11-12-13-14-15-16-19-22-36(43)50-30-33(31-52-54(47,48)51-28-26-42(2,3)4)53-37(44)23-20-17-18-21-27-49-35-25-24-32(39-40-38)29-34(35)41(45)46/h24-25,29,33H,5-23,26-28,30-31H2,1-4H3/t33-/m1/s1 |
InChI Key |
ZFWYKGFTWLKPCL-MGBGTMOVSA-N |
Isomeric SMILES |
CCCCCCCCCCCCCCCC(=O)OC[C@H](COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCOC1=C(C=C(C=C1)N=[N+]=[N-])[N+](=O)[O-] |
SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCOC1=C(C=C(C=C1)N=[N+]=[N-])[N+](=O)[O-] |
Canonical SMILES |
CCCCCCCCCCCCCCCC(=O)OCC(COP(=O)([O-])OCC[N+](C)(C)C)OC(=O)CCCCCCOC1=C(C=C(C=C1)N=[N+]=[N-])[N+](=O)[O-] |
Other CAS RN |
74970-86-8 |
synonyms |
1-palmitoyl-2-(7-(4-azido-2-nitrophenoxy)heptanoyl)-sn-glycero-3-phosphocholine NAP-PC |
Origin of Product |
United States |
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